Cas no 1337105-71-1 (4-(piperidin-3-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(piperidin-3-yl)-3-(trifluoromethyl)pyridine
• CAS No: 1337105-71-1
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 5907734
• PubChem ID: 115008794
• Update Time: 2025-05-26

4-(piperidin-3-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(3-piperidinyl)-3-(trifluoromethyl)-
• 4-(piperidin-3-yl)-3-(trifluoromethyl)pyridine
• 1337105-71-1
• EN300-1928635

• Inchi： 1S/C11H13F3N2/c12-11(13,14)10-7-16-5-3-9(10)8-2-1-4-15-6-8/h3,5,7-8,15H,1-2,4,6H2
• InChI Key： CKYZKXCDMYDVMI-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2CCCNC2)=C1C(F)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 284.8±40.0 °C(Predicted)
• pka: 9.20±0.10(Predicted)

Additional information on 4-(piperidin-3-yl)-3-(trifluoromethyl)pyridine

Introduction to 4-(Piperidin-3-yl)-3-(Trifluoromethyl)pyridine (CAS No. 1337105-71-1)

4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine, with the CAS number 1337105-71-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperidine ring, a pyridine ring, and a trifluoromethyl group. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the chemical and biological properties of the molecule. The presence of this group can enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Additionally, the piperidine ring provides flexibility and conformational diversity, which can be crucial for optimizing binding interactions with biological targets.

In recent years, 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine has been extensively studied for its potential applications in various therapeutic areas. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine as a selective agonist for the serotonin 5-HT_2C receptor. The 5-HT_2C receptor is a key target for the development of drugs to treat obesity, schizophrenia, and other psychiatric disorders. The researchers found that this compound exhibited high affinity and selectivity for the 5-HT_2C receptor, suggesting its potential as a lead molecule for further drug development.

Beyond its role as a GPCR modulator, 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine have also been studied to assess its suitability as a drug candidate. Research has shown that this compound has favorable oral bioavailability and low plasma protein binding, which are desirable attributes for oral medications. Additionally, it exhibits good metabolic stability in liver microsomes, indicating that it may have an extended half-life in vivo.

In terms of safety and toxicity, preliminary studies have indicated that 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthetic route to produce 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine has been optimized to ensure high yields and purity. Common synthetic strategies involve palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have been refined to minimize side reactions and improve overall efficiency.

In conclusion, 4-(Piperidin-3-yl)-3-(trifluoromethyl)pyridine (CAS No. 1337105-71-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting GPCRs and other biological pathways. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various disease areas.